Cas no 2229663-98-1 (N-2-amino-1-(hydroxyimino)ethyl-2-phenoxyacetamide)

• Product Name: N-2-amino-1-(hydroxyimino)ethyl-2-phenoxyacetamide
• CAS No: 2229663-98-1
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 6420263
• PubChem ID: 137964427
• Update Time: 2025-05-26

N-2-amino-1-(hydroxyimino)ethyl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-amino-1-(hydroxyimino)ethyl-2-phenoxyacetamide
• 2229663-98-1
• N-[2-amino-1-(hydroxyimino)ethyl]-2-phenoxyacetamide
• EN300-1722753

• Inchi： 1S/C10H13N3O3/c11-6-9(13-15)12-10(14)7-16-8-4-2-1-3-5-8/h1-5,15H,6-7,11H2,(H,12,13,14)
• InChI Key： HKKMCAZNCJMXHN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(N/C(/CN)=N\O)=O

Computed Properties

• Exact Mass: 223.09569129g/mol
• Monoisotopic Mass: 223.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 96.9Ų

Additional information on N-2-amino-1-(hydroxyimino)ethyl-2-phenoxyacetamide

Comprehensive Overview of N-2-amino-1-(hydroxyimino)ethyl-2-phenoxyacetamide (CAS No. 2229663-98-1)

N-2-amino-1-(hydroxyimino)ethyl-2-phenoxyacetamide (CAS No. 2229663-98-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a phenoxyacetamide backbone coupled with an amino-hydroxyiminoethyl moiety, which contributes to its potential applications in drug development and molecular biology. Researchers are particularly interested in its role as a precursor or intermediate in synthesizing bioactive molecules, given its ability to participate in diverse chemical reactions.

In recent years, the demand for N-2-amino-1-(hydroxyimino)ethyl-2-phenoxyacetamide has surged, driven by its relevance in addressing modern medical challenges such as antimicrobial resistance and targeted cancer therapies. The compound's hydroxyimino group is a key functional element, enabling it to act as a chelating agent or a modulator in enzyme inhibition studies. This aligns with current trends in precision medicine, where researchers seek compounds with high specificity and low toxicity. Additionally, its phenoxyacetamide structure is often explored in the context of neurodegenerative disease research, making it a subject of interest for academic and industrial laboratories alike.

From a synthetic chemistry perspective, CAS No. 2229663-98-1 is valued for its versatility. It can serve as a building block for constructing more complex molecules, particularly those involving amide bond formation or oxime-based linkages. These reactions are critical in developing peptide mimetics and prodrugs, which are hot topics in drug delivery optimization. The compound's stability under physiological conditions further enhances its appeal for in vitro and in vivo studies, addressing common queries about its bioavailability and metabolic pathways.

Another area where N-2-amino-1-(hydroxyimino)ethyl-2-phenoxyacetamide shines is in its potential applications for agrochemical innovation. With growing global emphasis on sustainable agriculture, researchers are investigating its derivatives as eco-friendly plant growth regulators or pest control agents. The amino-hydroxyimino segment may interact with plant hormone receptors, offering a novel approach to crop yield enhancement—a pressing concern amid climate change and food security debates.

Quality control and analytical characterization of CAS No. 2229663-98-1 are also frequently discussed topics. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to verify its purity and structural integrity, ensuring compliance with regulatory standards. This aspect is crucial for laboratories prioritizing reproducibility in their experiments, especially when the compound is used as a reference material in high-throughput screening assays.

In summary, N-2-amino-1-(hydroxyimino)ethyl-2-phenoxyacetamide represents a multifaceted tool for scientific advancement. Its dual functionality—combining a phenoxyacetamide core with reactive hydroxyimino and amino groups—positions it at the intersection of medicinal chemistry, agriculture, and materials science. As research continues to uncover its full potential, this compound is poised to remain a focal point in innovation-driven industries.